Cas no 51363-64-5 (Phosphoric acid,diisodecyl phenyl ester)

• Product Name: Phosphoric acid,diisodecyl phenyl ester
• CAS No: 51363-64-5
• MF: C₂₆H₄₇O₄P
• MW: 454.622749567032
• CID: 369419
• PubChem ID: 39995
• Update Time: 2025-04-19

Phosphoric acid,diisodecyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diisodecyl phenyl ester
• bis(8-methylnonyl) phenyl phosphate
• diisodecyl phenyl phosphate
• HSDB 6100
• EINECS 257-153-3
• Q27252584
• phenyl diisodecyl phosphate
• Bis(8-methylnonyl)phenyl phosphate
• 51363-64-5
• Phosphoric acid, diisodecyl phenyl ester
• UNII-1LPA180903
• SCHEMBL206883
• DIISODECYL PHENYL PHOSPHATE [HSDB]
• 1LPA180903
• NS00020654

• Inchi： 1S/C26H47O4P/c1-24(2)18-12-7-5-9-16-22-28-31(27,30-26-20-14-11-15-21-26)29-23-17-10-6-8-13-19-25(3)4/h11,14-15,20-21,24-25H,5-10,12-13,16-19,22-23H2,1-4H3
• InChI Key： JTNKWPDPEXRFOV-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OCCCCCCCC(C)C)OCCCCCCCC(C)C

Computed Properties

• Exact Mass: 454.32141
• Monoisotopic Mass: 454.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.978
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 266.3°C
• Refractive Index: 1.476
• PSA: 44.76
• LogP: 9.19990